2-Bromo-3,4,4,4-tetrafluoro-3-(trifluoromethyl)but-1-ene

Specification

• CAS No.: 234443-24-4
• Molecular Formula: C5H2BrF7
• Molecular Weight: 274.96 g/mol
• IUPAC Name: 2-bromo-3,4,4,4-tetrafluoro-3-(trifluoromethyl)but-1-ene
• Standard InChI: InChI=1S/C5H2BrF7/c1-2(6)3(7,4(8,9)10)5(11,12)13/h1H2
• Standard InChI Key: ZWRZDAJOBBXUHV-UHFFFAOYSA-N
• SMILES: C=C(C(C(F)(F)F)(C(F)(F)F)F)Br
• Canonical SMILES: C=C(C(C(F)(F)F)(C(F)(F)F)F)Br

Introduction

2-Bromo-3,4,4,4-tetrafluoro-3-(trifluoromethyl)but-1-ene is a fluorinated organic compound with specialized applications in chemical synthesis and industrial research. This brominated alkene features a high degree of fluorination, contributing to its unique reactivity and stability. Below is a comprehensive analysis of its properties, synthesis, and applications.

Synthesis and Production

The compound is synthesized via bromination of fluorinated alkenes. A common route involves the addition of bromine to 3,4,4,4-tetrafluoro-3-(trifluoromethyl)but-1-ene under controlled conditions. Industrial-scale production employs high-purity reagents and advanced equipment to ensure consistency.

Key Reaction:

$$\text{3,4,4,4-Tetrafluoro-3-(trifluoromethyl)but-1-ene} + \text{Br}_2 \rightarrow \text{2-Bromo-3,4,4,4-tetrafluoro-3-(trifluoromethyl)but-1-ene} + \text{HBr}$$

Applications

Flame Retardants

The compound is studied as a potential tropodegradable halon replacement due to its bromine content and fluorine-rich structure, which may reduce ozone depletion risks compared to traditional halons.

Chemical Synthesis

• Reagent: Used to synthesize complex fluorinated compounds, leveraging its electrophilic bromine atom for nucleophilic substitution reactions.

• Pharmaceutical Intermediates: Explored in the development of fluorinated drugs, where fluorine atoms enhance bioavailability and metabolic stability.

Toxicological Profile

The compound is classified as an irritant and requires careful handling:

Toxicity Parameter	Effect
Skin Exposure	Causes irritation (Skin Irrit. 2)
Eye Exposure	Serious eye irritation (Eye Irrit. 2A)
Inhalation	May cause respiratory irritation
Carcinogenicity	Not classified

Safety protocols include using gloves, goggles, and ventilation systems.

Comparison with Similar Compounds

Compound Name	Key Differences
2-Bromo-3,3,3-trifluoropropene	Fewer fluorine atoms; simpler structure
4-Bromo-α,α,α-trifluorotoluene	Aromatic ring vs. alkene backbone
1-Bromo-3-(trifluoromethoxy)benzene	Contains trifluoromethoxy group

Research Directions

• Environmental Impact: Studies focus on its atmospheric degradation profile to assess suitability as a halon alternative.

• Reactivity Optimization: Modifying reaction conditions to enhance yield in fluorinated pharmaceutical syntheses.